N'-hydroxy-3-(2-methylimidazol-1-yl)propanimidamide
Description
N'-hydroxy-3-(2-methylimidazol-1-yl)propanimidamide is a useful research compound. Its molecular formula is C7H12N4O and its molecular weight is 168.20 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for 'N'-hydroxy-3-(2-methylimidazol-1-yl)propanimidamide' involves the reaction of 2-methylimidazole with propionyl chloride to form 3-(2-methylimidazol-1-yl)propanoic acid, which is then converted to the corresponding acid chloride. This acid chloride is then reacted with N-hydroxypropionamide to yield the final product.
Starting Materials
2-methylimidazole, propionyl chloride, N-hydroxypropionamide
Reaction
2-methylimidazole is reacted with propionyl chloride in the presence of a base such as triethylamine to form 3-(2-methylimidazol-1-yl)propanoic acid., The resulting acid is then converted to the corresponding acid chloride using a reagent such as thionyl chloride or oxalyl chloride., The acid chloride is then reacted with N-hydroxypropionamide in the presence of a base such as triethylamine to yield 'N'-hydroxy-3-(2-methylimidazol-1-yl)propanimidamide.
properties
IUPAC Name |
N'-hydroxy-3-(2-methylimidazol-1-yl)propanimidamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4O/c1-6-9-3-5-11(6)4-2-7(8)10-12/h3,5,12H,2,4H2,1H3,(H2,8,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZYRSLGPOLZUHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1CCC(=NO)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC=CN1CC/C(=N/O)/N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-hydroxy-3-(2-methylimidazol-1-yl)propanimidamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
